Cas no 56527-33-4 (Adenosine, 2'-deoxy-N-[(4-nitrophenyl)methyl]-)

Adenosine, 2'-deoxy-N-[(4-nitrophenyl)methyl]- structure
56527-33-4 structure
Product Name:Adenosine, 2'-deoxy-N-[(4-nitrophenyl)methyl]-
CAS No:56527-33-4
MF:C17H18N6O5
MW:386.36202287674
CID:348584
PubChem ID:44450940
Update Time:2025-04-19

Adenosine, 2'-deoxy-N-[(4-nitrophenyl)methyl]- Chemical and Physical Properties

Names and Identifiers

    • Adenosine, 2'-deoxy-N-[(4-nitrophenyl)methyl]-
    • (2R,3S,5R)-2-(hydroxymethyl)-5-[6-[(4-nitrophenyl)methylamino]purin-9-yl]oxolan-3-ol
    • BDBM50411998
    • (2R,3S,5R)-2-(Hydroxymethyl)-5-(6-((4-nitrobenzyl)amino)-9H-purin-9-yl)tetrahydrofuran-3-ol
    • (2R,3S,5R)-2-(hydroxymethyl)-5-(6-{[(4-nitrophenyl)methyl]amino}-9H-purin-9-yl)oxolan-3-ol
    • DTXSID70659165
    • 56527-33-4
    • 2'-Deoxy-N-[(4-nitrophenyl)methyl]adenosine
    • CHEMBL265689
    • Inchi: 1S/C17H18N6O5/c24-7-13-12(25)5-14(28-13)22-9-21-15-16(19-8-20-17(15)22)18-6-10-1-3-11(4-2-10)23(26)27/h1-4,8-9,12-14,24-25H,5-7H2,(H,18,19,20)/t12-,13+,14+/m0/s1
    • InChI Key: QLQLOKAYYQYREM-BFHYXJOUSA-N
    • SMILES: O1[C@H](CO)[C@H](C[C@@H]1N1C=NC2C(=NC=NC1=2)NCC1C=CC(=CC=1)[N+](=O)[O-])O

Computed Properties

  • Exact Mass: 386.13404
  • Monoisotopic Mass: 386.134
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 9
  • Heavy Atom Count: 28
  • Rotatable Bond Count: 5
  • Complexity: 543
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 3
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.1
  • Topological Polar Surface Area: 151A^2

Experimental Properties

  • PSA: 148.46
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